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Compound of Interest

Benzenesulfonamide, 4-chloro-3-
Compound Name:
nitro-N-phenyl-

Cat. No.: B085737

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physicochemical
properties of 4-chloro-3-nitro-N-phenylbenzenesulfonamide. Due to a notable lack of
experimentally derived data for this specific compound in publicly available literature, this
document also presents extensive data for the closely related compound, 4-chloro-3-
nitrobenzenesulfonamide, to serve as a valuable reference point for researchers.

Introduction

4-chloro-3-nitro-N-phenylbenzenesulfonamide belongs to the sulfonamide class of compounds,
a group widely recognized for its diverse biological activities. Understanding the
physicochemical properties of this molecule is fundamental for its potential development in
medicinal chemistry and materials science. This guide summarizes the available predicted data
for the target compound and experimental data for its analogue, details relevant experimental
protocols, and visualizes key chemical and biological pathways.

Physicochemical Data

Quantitative data for 4-chloro-3-nitro-N-phenylbenzenesulfonamide and the related 4-chloro-3-
nitrobenzenesulfonamide are presented below.
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Predicted Physicochemical Properties of 4-chloro-3-
hitro-N-phenylbenzenesulfonamide

As experimental data for 4-chloro-3-nitro-N-phenylbenzenesulfonamide is limited, the following
table summarizes its predicted properties.

Property Value Source

Molecular Formula C12H9CIN204S PubChem[1]

Molecular Weight 312.73 g/mol Santa Cruz Biotechnology|[2]
XlogP 2.9 PubChem[1]

Monoisotopic Mass 311.99716 Da PubChem[1]

Experimental Physicochemical Properties of 4-chloro-3-
nitrobenzenesulfonamide

The following table details the experimentally determined physicochemical properties of the
related compound, 4-chloro-3-nitrobenzenesulfonamide.
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Property Value Source
CAS Number 97-09-6 PubChem][3]
Molecular Formula CeHsCIN204S PubChem][3]
Molecular Weight 236.63 g/mol PubChem|[3]
Melting Point 25-35 °C ChemBK[4]
Boiling Point 175-176 °C ChemBK([4]
Water Solubility 224.8 mg/L at 15 °C ChemBK[4]
Vapor Pressure 1.58 x 10~7 mmHg at 25 °C ChemBK[4]
pKa 9.28 + 0.60 (Predicted) ChemBK[4]
logP (log Kow) 0.66 PubChem][3]
Appearance Yellow prismatic crystals ChemBK[4]

Experimental Protocols

Detailed methodologies for the synthesis of compounds related to 4-chloro-3-nitro-N-

phenylbenzenesulfonamide are provided below.

Synthesis of 4-chloro-3-nitrobenzene sulfonyl chloride

The precursor, 4-chloro-3-nitrobenzene sulfonyl chloride, can be synthesized from o-chloro-

nitrobenzene and chlorosulfonic acid.[5]

e Reaction Conditions: The optimal reaction temperature is 120°C with a reaction time of 4

hours.[5]

e Molar Ratio: The recommended molar ratio of chlorosulfonic acid to o-chloro-nitrobenzene is

4:1.[5]

e Procedure:

o React o-chloro-nitrobenzene with chlorosulfonic acid under the specified conditions.
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o After the reaction is complete, the crude product is recrystallized.

 Purification: Recrystallization is performed using petroleum ether.[5]

e Yield and Purity: This method can yield a product with a purity of 99.96% and a yield of
81.5%.[5]

Synthesis of 4-chloro-3-nitrobenzenesulfonamide

4-chloro-3-nitrobenzenesulfonamide can be prepared from 2-chloronitrobenzene.[6]
o Step 1: Chlorosulfonation

o Slowly add chlorosulfonic acid (450 mL) to 2-chloronitrobenzene (100 g).[6]

o Heat the reaction mixture to 100°C and maintain for 6 hours.[6]

o Cool the mixture to ambient temperature and continue stirring for an additional 12 hours.

[6]
e Step 2: Amination

o Slowly pour the reaction mass into chilled agueous ammonia (800 mL) while maintaining
the temperature at -10°C and stir for 3 hours.[6]

o Warm the reaction mixture to 23°C and stir for 2 hours.[6]
o Step 3: Isolation and Purification

o Filter the reaction mixture and wash the obtained solid three times with water (200 mL x
3).[6]

o The solid is then dissolved in methanol (600 mL) at 60°C. Water is added in portions (200
mL each time) with stirring.[6]

o After cooling to room temperature and stirring for 1 hour, the mixture is filtered, and the
solid is washed with a 1:1 mixture of methanol and water (100 mL).[6]

o The final product is dried under vacuum at 60°C.[6]
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Visualizations

The following diagrams illustrate key synthesis and biological pathways relevant to the topic.
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Synthesis of 4-chloro-3-nitrobenzenesulfonamide.
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General workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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